molecular formula C20H19Cl2FN3O3PS2 B3042675 O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate CAS No. 649700-10-7

O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate

Cat. No. B3042675
CAS RN: 649700-10-7
M. Wt: 534.4 g/mol
InChI Key: IQBPOOGQIYNTDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate is a useful research compound. Its molecular formula is C20H19Cl2FN3O3PS2 and its molecular weight is 534.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

The triazine derivative, closely related to the compound of interest, demonstrates significant antimicrobial properties. This is evident in the synthesis of various triazine compounds, which have been evaluated for their antimicrobial activity. The structure of these compounds, confirmed through spectroscopic methods, indicates their potential use in the development of new antimicrobial agents (Sareen, Khatri, Jain, & Sharma, 2006).

Supramolecular Self-Assembly and COX-2 Inhibition

Triazole-based derivatives of the compound have been synthesized, revealing their capacity for supramolecular self-assembly. These compounds, particularly a COX-2 inhibitor, exhibit selective inhibitory activity against the human COX-2 enzyme, making them significant in medical research, especially in the context of anti-inflammatory drugs (Al-Wahaibi et al., 2021).

Lipase and α-Glucosidase Inhibition

Research into derivatives of the triazine compound has shown potential for lipase and α-glucosidase inhibition, indicating their potential use in the treatment of conditions like obesity and diabetes. This is based on the synthesis and evaluation of novel heterocyclic compounds derived from triazine-based structures (Bekircan, Ülker, & Menteşe, 2015).

Antifungal Agents

Further studies into triazine derivatives have shown promising antifungal properties. These compounds have been evaluated for their antimicrobial activity, particularly their effectiveness against various fungi, suggesting their potential use in antifungal therapies (Sareen, Khatri, Garg, Jain, & Sharma, 2007).

Antibacterial Activities

The triazine derivatives have been synthesized and tested for their antibacterial activity. These compounds show promising results against bacterial infections, further highlighting the versatile applications of triazine-based compounds in antimicrobial research (Mehrotra, Pandey, Lakhan, & Srivastava, 2002).

Cytotoxicity Activities

Triazine derivatives have been evaluated for their cytotoxicity activities, particularly against cancer cells. This research indicates the potential of these compounds in the development of new anticancer drugs (Hasanen, Ashour, & Zkaria, 2017).

properties

IUPAC Name

[4-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]oxy-diethoxy-sulfanylidene-λ5-phosphane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19Cl2FN3O3PS2/c1-3-27-30(31,28-4-2)29-19-24-18(13-8-10-14(21)11-9-13)25-20(26-19)32-12-15-16(22)6-5-7-17(15)23/h5-11H,3-4,12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IQBPOOGQIYNTDM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOP(=S)(OCC)OC1=NC(=NC(=N1)C2=CC=C(C=C2)Cl)SCC3=C(C=CC=C3Cl)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19Cl2FN3O3PS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

534.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate
Reactant of Route 2
Reactant of Route 2
O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate
Reactant of Route 3
Reactant of Route 3
O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate
Reactant of Route 4
Reactant of Route 4
O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate
Reactant of Route 5
Reactant of Route 5
O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate
Reactant of Route 6
Reactant of Route 6
O-[4-[(2-chloro-6-fluorobenzyl)thio]-6-(4-chlorophenyl)-1,3,5-triazin-2-yl]O,O-diethyl phosphothioate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.